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Compound of Interest

Compound Name: S.pombe lumazine synthase-IN-1

Cat. No.: B3861728 Get Quote

Essential Safety and Handling Guide for
S.pombe Lumazine Synthase-IN-1
For researchers, scientists, and drug development professionals, ensuring laboratory safety is

paramount. This guide provides essential, immediate safety and logistical information for

handling S. pombe lumazine synthase-IN-1, including personal protective equipment (PPE),

operational procedures, and disposal plans.

Compound Information:

Name:S. pombe lumazine synthase-IN-1

CAS No.: 331726-35-3

Hazards: Harmful if swallowed. Very toxic to aquatic life with long-lasting effects.[1]

Personal Protective Equipment (PPE)
The following table summarizes the recommended personal protective equipment for handling

S. pombe lumazine synthase-IN-1. A risk assessment should be conducted to determine the

specific PPE required for your experimental protocol.[2][3]
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Situation Required PPE Optional/Additional PPE

Handling solid (powder)
- Lab coat- Safety glasses with

side shields- Nitrile gloves

- Face shield (if splash hazard

exists)- Respiratory protection

(if dust generation is likely and

not controlled by ventilation)

Handling in solution
- Lab coat- Chemical splash

goggles- Nitrile gloves

- Face shield (when

transferring large volumes)-

Chemical-resistant apron

General Laboratory Work
- Lab coat- Safety glasses-

Closed-toe shoes
-

Experimental Protocols: Handling and Disposal
Handling S. pombe Lumazine Synthase-IN-1:

Preparation: Before handling the compound, ensure you are in a well-ventilated area,

preferably a chemical fume hood.[1] Have all necessary PPE on and a designated waste

container ready.

Weighing (if solid):

Carefully weigh the desired amount of the compound on a calibrated analytical balance.

Avoid creating dust.[1] If dust is generated, use appropriate respiratory protection.

Clean any spills immediately with a damp cloth and dispose of the cloth in the designated

hazardous waste container.

Dissolving:

According to the product data sheet, S. pombe lumazine synthase-IN-1 is soluble in

DMSO.[4]

Add the appropriate solvent to the vessel containing the weighed compound.
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Gently swirl or vortex to dissolve. For higher solubility, the tube can be warmed to 37°C

and shaken in an ultrasonic bath.[4]

Use in Experiments:

When adding the compound to your experimental system (e.g., cell culture), do so in a

manner that minimizes the risk of splashes or aerosols.

Always handle the compound with care, avoiding contact with skin and eyes.[1]

Post-Handling:

After handling, wash your hands and any exposed skin thoroughly with soap and water.[1]

Clean all contaminated surfaces.

Disposal Plan:

Solid Waste: Dispose of any solid waste contaminated with S. pombe lumazine synthase-IN-

1 (e.g., weigh boats, pipette tips, gloves) in a designated hazardous waste container.[1]

Liquid Waste: Collect all liquid waste containing the compound in a clearly labeled, sealed,

and appropriate hazardous waste container.[1]

Environmental Precaution: Avoid releasing the compound into the environment as it is very

toxic to aquatic life.[1]

Final Disposal: All waste must be disposed of through an approved waste disposal plant,

following all local, state, and federal regulations.[1]

Workflow and Logical Relationships
The following diagrams illustrate the safe handling and disposal workflow for S. pombe

lumazine synthase-IN-1.
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Safe Handling Workflow

Preparation
(Well-ventilated area, PPE on)

Weighing (Solid)
(Avoid dust)

Dissolving
(In appropriate solvent)

Use in Experiment
(Minimize splashes/aerosols)

Post-Handling
(Wash hands, clean surfaces)

Click to download full resolution via product page

Caption: Safe Handling Workflow for S.pombe Lumazine Synthase-IN-1.
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Disposal Workflow

Solid Waste
(Contaminated materials)

Collect in Hazardous
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Liquid Waste
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Caption: Disposal Workflow for S.pombe Lumazine Synthase-IN-1.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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